Cas no 155378-73-7 ((2E)-3-4-(chlorosulfonyl)phenylprop-2-enoic acid)

• Product Name: (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoic acid
• CAS No: 155378-73-7
• MF: C₉H₇ClO₄S
• MW: 246.667480707169
• MDL: MFCD00024887
• CID: 1331193
• PubChem ID: 5934813
• Update Time: 2025-04-20

(2E)-3-4-(chlorosulfonyl)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-(chlorosulfonyl)phenyl]-, (2E)-
• 4-chlorosulfonylcinnamic acid
• (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoic acid
• 2-Propenoic acid, 3-[4-(chlorosulfonyl)phenyl]-
• (E)-4-Chlorosulfonylcinnamic acid
• AKOS000267386
• STL227738
• MFCD00024887
• 4-chlorosulfonylcinnamic acid, AldrichCPR
• EN300-832879
• (e)-3-(4-(chlorosulfonyl)phenyl)acrylic acid
• (E)-3-(4-chlorosulfonylphenyl)prop-2-enoic acid
• EN300-05687
• 3-(4-(Chlorosulfonyl)phenyl)acrylic acid
• 17641-30-4
• Z2942851482
• 3-[4-(chlorosulfonyl)phenyl]prop-2-enoic acid
• (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoic acid
• 3-(4-(Chlorosulfonyl)phenyl)acrylicacid
• 155378-73-7

• MDL： MFCD00024887
• Inchi： 1S/C9H7ClO4S/c10-15(13,14)8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
• InChI Key： ZGGPGWYMMZNPOY-ZZXKWVIFSA-N
• SMILES： ClS(C1C=CC(/C=C/C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 245.97541
• Monoisotopic Mass: 245.9753576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 71.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids